Cas no 890097-74-2 (3-(2-Acetoxyphenyl)-2-bromo-1-propene)

• Product Name: 3-(2-Acetoxyphenyl)-2-bromo-1-propene
• CAS No: 890097-74-2
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD07698659
• CID: 873300
• PubChem ID: 24721837
• Update Time: 2025-04-19

3-(2-Acetoxyphenyl)-2-bromo-1-propene Chemical and Physical Properties

Names and Identifiers

• [2-(2-bromoprop-2-enyl)phenyl] acetate
• 3-(2-ACETOXYPHENYL)-2-BROMO-1-PROPENE
• DTXSID50641189
• MFCD07698659
• 890097-74-2
• 2-(2-Bromoprop-2-en-1-yl)phenyl acetate
• AKOS016016837
• 3-(2-Acetoxyphenyl)-2-bromo-1-propene

• MDL： MFCD07698659
• Inchi： 1S/C11H11BrO2/c1-8(12)7-10-5-3-4-6-11(10)14-9(2)13/h3-6H,1,7H2,2H3
• InChI Key： ZGQAZMQUUYKZSI-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC=CC=1OC(C)=O

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.06300